Cas no 1427173-51-0 (2-(3,3-Difluorocyclobutyl)ethan-1-amine hydrochloride)

• Product Name: 2-(3,3-Difluorocyclobutyl)ethan-1-amine hydrochloride
• CAS No: 1427173-51-0
• MF: C₆H₁₂ClF₂N
• MW: 171.61598777771
• MDL: MFCD23381139
• CID: 4598822
• PubChem ID: 90317583
• Update Time: 2025-05-21

2-(3,3-Difluorocyclobutyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-difluorocyclobutyl)ethan-1-amine hydrochloride
• 2-(3,3-Difluorocyclobutyl)ethanamine Hydrochloride
• 2-(3,3-difluorocyclobutyl)ethan-1-aminehydrochloride
• 2-(3,3-Difluorocyclobutyl)ethan-1-amine HCl
• SB11116
• Z2255110299
• 2-(3,3-Difluorocyclobutyl)ethanamine hydrochloride, AldrichCPR
• EN300-250098
• AS-52984
• CS-0052293
• 2-(3,3-Difluorocyclobutyl)ethylamine Hydrochloride
• 1427173-51-0
• MFCD23381139
• SCHEMBL15921431
• 2-(3,3-difluorocyclobutyl)ethanamine;hydrochloride
• 2-(3,3-Difluorocyclobutyl)ethanamineHydrochloride
• AKOS030238570
• SY208453
• P15941
• 2-(3,3-Difluorocyclobutyl)ethan-1-amine hydrochloride

• MDL： MFCD23381139
• Inchi： 1S/C6H11F2N.ClH/c7-6(8)3-5(4-6)1-2-9;/h5H,1-4,9H2;1H
• InChI Key： CQMYOPFOVYWJNZ-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC(CCN)C1)F

Computed Properties

• Exact Mass: 171.0626334 g/mol
• Monoisotopic Mass: 171.0626334 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 171.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 2-(3,3-Difluorocyclobutyl)ethan-1-amine hydrochloride

2-(3,3-Difluorocyclobutyl)ethan-1-amine Hydrochloride: A Comprehensive Overview

2-(3,3-Difluorocyclobutyl)ethan-1-amine hydrochloride (CAS No. 1427173-51-0) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as DFCBEA-HCl, is a derivative of cyclobutylamine and features a unique difluorocyclobutyl moiety. The presence of this moiety imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(3,3-Difluorocyclobutyl)ethan-1-amine hydrochloride consists of a cyclobutyl ring with two fluorine atoms attached at the 3-position, connected to an ethylamine group. The hydrochloride salt form ensures better solubility and stability, which are crucial for its use in biological assays and pharmaceutical formulations. The compound's molecular formula is C8H12F2N·HCl, and its molecular weight is approximately 198.64 g/mol.

In recent years, the study of fluorinated compounds has gained momentum due to their unique properties and potential therapeutic applications. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity to biological targets. The difluorocyclobutyl group in 2-(3,3-Difluorocyclobutyl)ethan-1-amine hydrochloride is particularly interesting because it combines the effects of fluorination with the cyclobutyl ring's structural rigidity.

Research into the biological activities of DFCBEA-HCl has revealed its potential as a modulator of various receptors and enzymes. For instance, studies have shown that this compound can interact with serotonin receptors, particularly the 5-HT_2A receptor, which is implicated in mood disorders such as depression and anxiety. Additionally, preliminary data suggest that DFCBEA-HCl may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

The pharmacokinetic profile of 2-(3,3-Difluorocyclobutyl)ethan-1-amine hydrochloride has also been investigated. In vitro studies have demonstrated that the compound exhibits good membrane permeability and metabolic stability, which are essential for oral bioavailability. Furthermore, animal studies have shown that DFCBEA-HCl can cross the blood-brain barrier efficiently, making it a promising candidate for central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of DFCBEA-HCl. Early-phase trials have reported favorable safety profiles with no significant adverse effects observed at therapeutic doses. These findings are encouraging and warrant further investigation into the compound's therapeutic potential for various neurological and psychiatric conditions.

In addition to its potential as a therapeutic agent, 2-(3,3-Difluorocyclobutyl)ethan-1-amine hydrochloride has also been explored as a tool compound in academic research. Its unique chemical structure makes it an excellent model for studying the effects of fluorination on receptor-ligand interactions and enzyme inhibition. This has led to new insights into the design of more potent and selective drugs for treating a wide range of diseases.

The synthesis of DFCBEA-HCl involves several steps, including the formation of the difluorocyclobutyl ring and its subsequent coupling with an ethylamine derivative. Recent advancements in synthetic methods have improved the efficiency and yield of these reactions, making it more feasible to produce this compound on a larger scale for both research and commercial purposes.

In conclusion, 2-(3,3-Difluorocyclobutyl)ethan-1-amine hydrochloride (CAS No. 1427173-51-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent for neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.